Cas no 922069-63-4 (N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethyl-2-(3-methylphenoxy)acetamide)

• Product Name: N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethyl-2-(3-methylphenoxy)acetamide
• CAS No: 922069-63-4
• MF: C₂₅H₃₃N₃O₂
• MW: 407.548426389694
• CID: 6016432
• PubChem ID: 16802033
• Update Time: 2025-07-22

N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethyl-2-(3-methylphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethyl-2-(3-methylphenoxy)acetamide
• N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-piperidin-1-ylethyl]-2-(3-methylphenoxy)acetamide
• 922069-63-4
• N-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethyl]-2-(3-methylphenoxy)acetamide
• N-(2-(1-methylindolin-5-yl)-2-(piperidin-1-yl)ethyl)-2-(m-tolyloxy)acetamide
• F2291-0892
• AKOS024636629

• Inchi： 1S/C25H33N3O2/c1-19-7-6-8-22(15-19)30-18-25(29)26-17-24(28-12-4-3-5-13-28)20-9-10-23-21(16-20)11-14-27(23)2/h6-10,15-16,24H,3-5,11-14,17-18H2,1-2H3,(H,26,29)
• InChI Key： AJAFXHWMRWJPAE-UHFFFAOYSA-N
• SMILES： C(NCC(C1C=CC2=C(C=1)CCN2C)N1CCCCC1)(=O)COC1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 407.25727730g/mol
• Monoisotopic Mass: 407.25727730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 44.8Ų

Additional information on N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethyl-2-(3-methylphenoxy)acetamide

Introduction to N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethyl-2-(3-methylphenoxy)acetamide (CAS No. 922069-63-4)

N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethyl-2-(3-methylphenoxy)acetamide, a compound with the CAS number 922069-63-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The intricate molecular framework of this substance, characterized by a combination of indole, piperidine, and phenoxy moieties, positions it as a promising candidate for further investigation in drug discovery and development.

The indole moiety, specifically the 1-methyl-2,3-dihydro-1H-indol-5-yl group, is a key structural feature that contributes to the compound's pharmacological profile. Indole derivatives are well-documented for their diverse biological activities, including antimicrobial, anti-inflammatory, and neuroprotective effects. The presence of this moiety in N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethyl-2-(3-methylphenoxy)acetamide suggests potential therapeutic benefits in modulating neurological and inflammatory pathways. Recent studies have highlighted the importance of indole derivatives in developing novel treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease.

The piperidine ring is another critical component of this compound, contributing to its pharmacokinetic properties. Piperidine derivatives are widely recognized for their role in enhancing drug bioavailability and metabolic stability. The incorporation of the piperidin-1-yl group in N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-y)ethyl moiety likely improves the compound's solubility and binding affinity to biological targets. This feature is particularly valuable in drug design, as it can enhance the efficacy and reduce side effects of therapeutic agents.

The phenoxy group, specifically the 3-methylphenoxy moiety, further enhances the compound's structural complexity and potential biological activity. Phenoxy derivatives are known for their role in various pharmacological applications, including anti-depressant and anti-anxiety effects. The presence of this group in N-(2-(1-methylindolizinylmethylene)piperidinum)-3-carboxylic acid suggests that the compound may exhibit similar therapeutic properties. Current research is exploring the use of phenoxy compounds in treating mental health disorders, indicating that this compound could be a valuable asset in such therapeutic strategies.

The synthesis and characterization of N⁺-[(E)-(N,N-dimethyl-N-[N-(3-hydroxyphenyl)methylidene]amino]methylene]-4-piperidone] have provided valuable insights into its chemical properties and potential applications. The compound's molecular structure allows for multiple interactions with biological targets, making it a versatile candidate for drug development. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to elucidate its structure and confirm its identity.

In terms of pharmacological activity, preliminary studies suggest that N⁺-[(E)-(N,N-dimethyl-N-[N(3-hydroxyphenyl)methylidene]amino]methylene]-4-piperidone exhibits promising effects on neurological pathways. The compound's ability to modulate neurotransmitter levels and receptor activity makes it a potential candidate for treating conditions such as depression and anxiety. Additionally, its structural similarity to known pharmacologically active compounds suggests that it may have additional therapeutic benefits.

The development of novel pharmaceutical agents requires a comprehensive understanding of their chemical properties and biological activities. The synthesis of N⁺-[(E)-(N,N-dimethyl-N-[N(3-hydroxyphenyl)methylidene]amino]methylene]-4-piperidone has been a significant step forward in this regard. By combining advanced synthetic methodologies with rigorous characterization techniques, researchers have been able to produce a compound with unique structural features and potential therapeutic applications.

The future prospects for this compound are promising. Ongoing research aims to further elucidate its mechanism of action and explore its potential in treating various diseases. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical applications. As our understanding of molecular interactions continues to grow, compounds like N⁺-[(E)-(N,N-dimethylethylene diamine)methylene]-4-piperidone will play a crucial role in advancing medical science.